Cas no 1025581-91-2 ((2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile)

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile is a fluorinated Schiff base derivative with a nitrile functional group, exhibiting potential utility in organic synthesis and coordination chemistry. Its structure, featuring a conjugated system with a 4-fluoroaniline moiety and a sterically hindered β-diketone-like framework, may enhance stability and reactivity in metal complexation or as an intermediate in heterocyclic synthesis. The presence of the fluoro substituent can influence electronic properties, potentially improving selectivity in catalytic or pharmaceutical applications. The compound’s rigid, planar geometry may also facilitate crystallographic studies or material science research. Its synthetic versatility and distinct structural features make it a candidate for specialized chemical investigations.
(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile structure
1025581-91-2 structure
Product Name:(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
CAS No:1025581-91-2
MF:C14H15FN2O
MW:246.280106782913
MDL:MFCD00245112
CID:4677367
Update Time:2025-07-28

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
    • (2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
    • MDL： MFCD00245112
    • Inchi： 1S/C14H15FN2O/c1-14(2,3)13(18)10(8-16)9-17-12-6-4-11(15)5-7-12/h4-7,9,17H,1-3H3/b10-9-
    • InChI Key： PQHFJUAZUMIRGU-KTKRTIGZSA-N
    • SMILES： FC1C=CC(=CC=1)N/C=C(/C#N)\C(C(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Topological Polar Surface Area: 52.9

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB161402-1 g
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile
 1025581-91-2
1g
 €211.30 2023-05-08
abcr
AB161402-5 g
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile
 1025581-91-2
5g
 €377.50 2023-05-08
abcr
AB161402-10 g
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile
 1025581-91-2
10g
 €482.50 2023-05-08
Key Organics Ltd
MS-9835-1MG
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
 1025581-91-2 >90%
1mg
 £37.00 2025-02-08
Key Organics Ltd
MS-9835-5MG
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
 1025581-91-2 >90%
5mg
 £46.00 2025-02-08
Key Organics Ltd
MS-9835-10MG
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
 1025581-91-2 >90%
10mg
 £63.00 2025-02-08
Key Organics Ltd
MS-9835-20MG
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
 1025581-91-2 >90%
20mg
 ￡76.00 2023-04-18
Key Organics Ltd
MS-9835-50MG
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
 1025581-91-2 >90%
50mg
 £102.00 2025-02-08
Key Organics Ltd
MS-9835-100MG
(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
 1025581-91-2 >90%
100mg
 £146.00 2025-02-08
abcr
AB161402-1g
2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile; .
 1025581-91-2
1g
 €211.30 2024-06-10

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Related Literature

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